Cas no 93776-26-2 (1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)-,hydrogen phosphate, ammonium salt (9CI))

1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)-,hydrogen phosphate, ammonium salt (9CI) structure
93776-26-2 structure
Product name:1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)-,hydrogen phosphate, ammonium salt (9CI)
CAS No:93776-26-2
MF:C30H8O4F54P-.H4N+
MW:1507.30798
CID:806425
PubChem ID:3022264

1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)-,hydrogen phosphate, ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)-,hydrogen phosphate, ammonium salt (9CI)
    • 1-Tetradecanol,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)-,hydrogen phosp
    • ammonium bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)tetradecyl) phosphate
    • azanium,bis[3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)tetradecyl] phosphate
    • DTXSID40239599
    • 93776-26-2
    • Ammonium bis((perfluoro-11-methyldodecyl)ethyl) phosphate
    • JTYNPYXYRZDCAK-UHFFFAOYSA-N
    • Ammonium bis(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,13,14,14,14-tetracosafluoro-13-(trifluoromethyl)tetradecyl)phosphate
    • NS00091225
    • EINECS 297-954-5
    • Inchi: InChI=1S/C30H9F54O4P.H3N/c31-5(32,9(37,38)13(45,46)17(53,54)21(61,62)25(69,70)23(65,66)19(57,58)15(49,50)11(41,42)7(35,27(73,74)75)28(76,77)78)1-3-87-89(85,86)88-4-2-6(33,34)10(39,40)14(47,48)18(55,56)22(63,64)26(71,72)24(67,68)20(59,60)16(51,52)12(43,44)8(36,29(79,80)81)30(82,83)84;/h1-4H2,(H,85,86);1H3
    • InChI Key: JTYNPYXYRZDCAK-UHFFFAOYSA-N
    • SMILES: C(COP(=O)([O-])OCCC(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)C(C(C(C(C(C(C(C(C(C(C(C(F)(F)F)(C(F)(F)F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F.[NH4+]

Computed Properties

  • Exact Mass: 1506.964
  • Monoisotopic Mass: 1506.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 58
  • Heavy Atom Count: 90
  • Rotatable Bond Count: 28
  • Complexity: 2330
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6Ų

Experimental Properties

  • Boiling Point: 501.8°Cat760mmHg
  • Flash Point: 257.3°C
  • PSA: 68.81000
  • LogP: 18.59590

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